Cas no 1333763-81-7 (N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide)

• Product Name: N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• CAS No: 1333763-81-7
• MF: C₁₆H₁₀FN₃O₃S
• MW: 343.332305431366
• CID: 6377492
• PubChem ID: 53603097
• Update Time: 2025-06-28

N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26615474
• 1333763-81-7
• N-[4-(1,3-dioxaindan-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• Z915497516
• AKOS034698456

• Inchi： 1S/C16H10FN3O3S/c17-14-6-10(3-4-18-14)15(21)20-16-19-11(7-24-16)9-1-2-12-13(5-9)23-8-22-12/h1-7H,8H2,(H,19,20,21)
• InChI Key： PKYIONZRRGLQDD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CN=C(C=2)F)=O)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 343.04269053g/mol
• Monoisotopic Mass: 343.04269053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų

Additional information on N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide

Research Brief on N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide (CAS: 1333763-81-7)

N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide (CAS: 1333763-81-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol-thiazole-pyridine scaffold, has shown promising potential as a therapeutic agent in various preclinical studies. The molecular structure of this compound suggests its ability to interact with specific biological targets, making it a subject of intense research for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide. One of the key findings is its inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. In vitro assays have demonstrated that this compound exhibits high selectivity and potency, with IC50 values in the nanomolar range for specific kinase targets. These findings highlight its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide has also been investigated for its pharmacokinetic profile. Preliminary data indicate favorable absorption and distribution characteristics, along with moderate metabolic stability. These properties are critical for its progression into further stages of drug development. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research.

The synthesis of N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide has been described in recent literature, with emphasis on scalable and cost-effective methods. Researchers have employed multi-step organic synthesis routes, utilizing key intermediates such as 2H-1,3-benzodioxol-5-amine and 2-fluoropyridine-4-carboxylic acid. Advances in synthetic methodologies have enabled the production of this compound in high yields and purity, facilitating its use in biological studies.

Future research directions for N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide include further optimization of its chemical structure to enhance efficacy and reduce toxicity. Additionally, in vivo studies are needed to validate its therapeutic potential in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.